5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 4-[2-[(5,6,8-trimethyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]ethyl]morpholine
• InChI: InChI=1S/C18H23N5OS/c1-12-10-13(2)16-14(11-12)15-17(22(16)3)19-18(21-20-15)25-9-6-23-4-7-24-8-5-23/h10-11H,4-9H2,1-3H3
• InChI Key: NXRKOIDKRDSGFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C3=C(N2C)N=C(N=N3)SCCN4CCOCC4)C
• Molecular Formula: C18H23N5OS
• DSSTOX Substance ID: DTXSID301322056
• Molecular Weight: 357.5 g/mol
• Solubility: 2.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 839682-70-1

Description

5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated.

Mechanism of Action

The mechanism of action of 5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole has been investigated. It has been found to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This inhibition leads to a decrease in the activity of various signaling pathways, which can ultimately lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, and it has also been found to have anti-inflammatory effects. Additionally, it has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases.

Advantages and Limitations for Lab Experiments

The use of 5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole in lab experiments has both advantages and limitations. One advantage is that it has been found to inhibit the growth of cancer cells in vitro, which makes it a potential candidate for cancer research. Additionally, it has been found to have anti-inflammatory effects, which could be useful in the study of inflammatory diseases. However, one limitation is that the compound has not yet been extensively studied in vivo, so its potential effects in living organisms are not well understood.

Future Directions

There are several future directions for research on 5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole. One direction is to further investigate its potential use in cancer research, including in vivo studies. Another direction is to investigate its potential use in the treatment of inflammatory diseases. Additionally, further studies could be conducted to better understand its mechanism of action and its effects on various signaling pathways.

Scientific Research Applications

5,6,8-trimethyl-3-{[2-(4-morpholinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been investigated. It has been studied for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells in vitro.